N-(2,5-dimethylphenyl)oxan-4-amine

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)oxan-4-amine
• InChI: InChI=1S/C13H19NO/c1-10-3-4-11(2)13(9-10)14-12-5-7-15-8-6-12/h3-4,9,12,14H,5-8H2,1-2H3
• InChI Key: HLTYDNBBVRCSNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC2CCOCC2

Description

N-(2,5-Dimethylphenyl)oxan-4-amine is a secondary amine featuring a tetrahydropyran (oxane) ring substituted at the 4-position with an amino group linked to a 2,5-dimethylphenyl moiety. The compound’s molecular formula is C₁₃H₁₉NO, with an estimated molecular weight of 205.30 g/mol. Structurally, the 2,5-dimethylphenyl group is a recurring motif in agrochemicals and pharmaceuticals, often influencing lipophilicity and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,5-dimethylphenyl)oxan-4-amine typically involves the reaction of 2,5-dimethylphenylamine with tetrahydro-2H-pyran-4-one under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as an acid catalyst in an organic solvent like ethanol or methanol. The reaction mixture is heated to reflux, and the progress of the reaction is monitored using techniques like thin-layer chromatography (TLC).

Industrial Production Methods

In an industrial setting, the production of N-(2,5-dimethylphenyl)oxan-4-amine may involve more scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and yields higher quantities of the desired product. The use of automated reactors and advanced purification techniques, such as crystallization and chromatography, ensures the production of high-purity N-(2,5-dimethylphenyl)oxan-4-amine.

Chemical Reactions Analysis

Types of Reactions

N-(2,5-dimethylphenyl)oxan-4-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Electrophilic substitution reactions typically require reagents like nitric acid (HNO3) for nitration, sulfuric acid (H2SO4) for sulfonation, and halogens (Cl2, Br2) for halogenation.

Major Products Formed

Oxidation: Nitroso or nitro derivatives.

Reduction: Secondary or tertiary amines.

Substitution: Various substituted aromatic compounds, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

N-(2,5-dimethylphenyl)oxan-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials, such as polymers and resins.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)oxan-4-amine involves its interaction with specific molecular targets and pathways. The amine group can form hydrogen bonds with biological molecules, affecting their function. Additionally, the aromatic ring can participate in π-π interactions with other aromatic systems, influencing the compound’s biological activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

2.1.1. N-(2,5-Dimethylphenyl)-3-Hydroxynaphthalene-2-Carboxamide

This carboxamide derivative shares the 2,5-dimethylphenyl substituent but differs in its parent structure, featuring a hydroxynaphthalene-carboxylic acid backbone. Key distinctions include:

• Activity : Exhibits potent photosynthetic electron transport (PET) inhibition in spinach chloroplasts (IC₅₀ ≈ 10 µM), attributed to optimal lipophilicity and substituent positioning .
• Electronic Effects : Despite the electron-donating nature of methyl groups, the 2,5-dimethylphenyl variant demonstrates high activity, suggesting that substituent position (para vs. meta) may override electronic effects in PET inhibition .

2.1.2. 1-(2,5-Dimethylphenyl)piperazine

A piperazine derivative with the same aryl group, this compound (MW: 190.28 g/mol) highlights the role of heterocyclic core modifications:

• Physicochemical Properties : The piperazine ring introduces two nitrogen atoms, increasing polarity compared to the oxane ring’s ether oxygen. This may reduce lipophilicity (logP) and alter solubility profiles .

Substituent Effects

• Positional Influence : In carboxamides, 2,5-dimethylphenyl and 3,5-dimethylphenyl substituents both enhance PET inhibition, but the 2,5-isomer achieves comparable activity despite lacking electron-withdrawing groups. This underscores the critical role of substituent geometry in binding interactions .
• Electronic Properties : Electron-withdrawing groups (e.g., fluorine) generally enhance PET inhibition in carboxamides. However, the 2,5-dimethylphenyl group’s activity suggests that steric and hydrophobic interactions may compensate for its electron-donating nature .

Biological Activity

N-(2,5-Dimethylphenyl)oxan-4-amine, also known as N-(2,5-dimethylphenyl)oxan-4-amine hydrochloride, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and related research findings.

Chemical Structure and Properties

N-(2,5-Dimethylphenyl)oxan-4-amine has the molecular formula C13H19NO·HCl and a molecular weight of approximately 205.30 g/mol. The compound features an oxan-4-amine structure with a 2,5-dimethylphenyl substituent, which contributes to its unique chemical reactivity and potential biological activity.

Biological Activity Overview

The biological activity of N-(2,5-dimethylphenyl)oxan-4-amine has been investigated in various contexts:

The mechanism of action for N-(2,5-dimethylphenyl)oxan-4-amine likely involves interactions with specific molecular targets. The amine group can form hydrogen bonds and electrostatic interactions with target molecules, influencing their activity. Additionally, it may modulate enzymatic reactions and signaling pathways.

Research Findings

Several studies have contributed to understanding the biological activity of N-(2,5-dimethylphenyl)oxan-4-amine:

• Synthesis and Evaluation : Research has focused on synthesizing derivatives of similar compounds to evaluate their biological activities. For example, a study on 2,5-dimethylthiophene/furan derivatives demonstrated potent anticancer effects at low micromolar concentrations compared to established drugs like etoposide .
• Case Studies : Investigations into related compounds have revealed their ability to induce reactive oxygen species (ROS) in cancer cells and promote apoptosis at specific cell cycle phases . These findings suggest that N-(2,5-dimethylphenyl)oxan-4-amine might exhibit similar effects.
• Comparative Analysis : A comparative analysis with structurally related compounds indicates that variations in substitution patterns significantly affect biological activity. For instance:

Compound Name	Molecular Formula	Unique Features
N-(3,4-Dimethylphenyl)oxan-4-amine hydrochloride	C13H19NO·HCl	Different substitution pattern on the phenyl ring
2-(Oxan-4-yl)cyclopropan-1-amine hydrochloride	C8H15NO·HCl	Contains a cyclopropane ring
N-(2-Methylphenyl)oxan-4-amine hydrochloride	C12H17NO·HCl	Lacks one methyl group compared to the target compound

This table highlights how structural modifications impact the biological properties of these compounds.

Future Directions

While preliminary research suggests promising biological activities for N-(2,5-dimethylphenyl)oxan-4-amine, further studies are necessary to elucidate its full therapeutic potential. Future research could focus on:

• In Vivo Studies : Conducting in vivo experiments to assess the efficacy and safety profile of this compound.
• Mechanistic Studies : Detailed investigations into the specific molecular interactions and pathways affected by N-(2,5-dimethylphenyl)oxan-4-amine.